Cas no 1361868-19-0 (C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine)

• Product Name: C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine
• CAS No: 1361868-19-0
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4993521
• Update Time: 2025-06-13

C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2',5'-dichloro-5-fluoro-biphenyl-2-yl)-methylamine
• C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-9-2-4-13(15)12(5-9)11-6-10(16)3-1-8(11)7-17/h1-6H,7,17H2
• InChI Key： DRTIRVSLQWPIGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CC=1CN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 4.1
• Topological Polar Surface Area: 26

Additional information on C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine

C-(2'^'5'-Dichloro-5-fluoro-biphenyl-2'-yl-methylamine) and Its Applications in Modern Chemical Biology

The compound with the CAS number 1361868-19-0, specifically identified as C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine, represents a significant advancement in the realm of chemical biology. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in pharmaceutical research and development. The molecular architecture of this compound, featuring a biphenyl core with chloro and fluoro substituents, contributes to its distinctive reactivity and biological activity.

In the context of contemporary research, C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine has been explored for its role as a key intermediate in synthesizing novel bioactive molecules. The biphenyl scaffold, a common motif in many pharmacologically active compounds, provides a stable platform for further functionalization. The presence of both chloro and fluoro groups introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. This dual substitution pattern has been particularly studied for its potential in designing ligands that exhibit high selectivity for certain enzymes or receptors.

Recent studies have highlighted the compound's utility in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, researchers have investigated its efficacy as a precursor in creating molecules that interact with enzymes involved in metabolic disorders. The chloro and fluoro substituents on the biphenyl ring enhance the compound's ability to engage with specific binding pockets on target proteins, thereby improving binding affinity and selectivity. This has opened up new avenues for drug discovery, particularly in areas where precise molecular recognition is crucial.

The synthesis of C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the biphenyl core efficiently. The introduction of the chloro and fluoro groups is typically achieved through nucleophilic aromatic substitution or metal-catalyzed halogen exchange reactions. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of tailored methodologies in producing complex molecules like this one.

From a biological perspective, C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine has shown promise in preclinical studies as a lead compound for further development. Its structural features suggest potential applications in treating conditions such as cancer, inflammation, and neurodegenerative diseases. By modulating specific biological pathways, this compound could serve as a foundation for new therapeutic agents that offer improved efficacy and reduced side effects compared to existing treatments. The ongoing research into its pharmacological properties continues to expand our understanding of its potential benefits.

The integration of computational methods into the study of this compound has further enhanced our ability to predict its behavior and optimize its design. Molecular modeling techniques allow researchers to visualize how C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine interacts with biological targets at an atomic level. This approach not only accelerates the drug discovery process but also provides valuable insights into structure-activity relationships. By leveraging these computational tools alongside experimental data, scientists can refine their strategies for developing novel bioactive molecules more efficiently.

In conclusion, C-(2',5'-Dichloro-5-fluoro-biphenyl-2-yl)-methylamine represents a significant contribution to the field of chemical biology. Its unique structural features and versatile reactivity make it a valuable tool for synthesizing novel therapeutic agents. The ongoing research into its applications continues to uncover new possibilities for treating various diseases, demonstrating the importance of innovative compounds like this one in advancing medical science.